Cas no 22510-10-7 (4-Fluoro-3-methoxyaniline hydrochloride)

• Product Name: 4-Fluoro-3-methoxyaniline hydrochloride
• CAS No: 22510-10-7
• MF: C₇H₉ClFNO
• MW: 177.603864431381
• MDL: MFCD08689481
• CID: 250873
• PubChem ID: 21939283
• Update Time: 2025-06-09

4-Fluoro-3-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxyaniline hydrochloride
• 4-Fluoro-3-methoxyaniline, HCl
• Benzenamine,4-fluoro-3-methoxy-, hydrochloride (1:1)
• 4-Fluoro-m-anisidine hydrochloride
• 22510-10-7
• 4-Fluoro-3-methoxyanilinehydrochloride
• AKOS016016094
• 4-fluoro-3-methoxy-aniline hydrochloride
• UZURFHIRRDUVCX-UHFFFAOYSA-N
• 4-fluoro-3-methoxyaniline;hydrochloride
• CS-0212214
• 4-Fluoro-3-methoxyaniline--hydrogen chloride (1/1)
• DTXSID30620412
• AT11971
• 4-fluoro-3-methoxyphenylamine hydrochloric acid salt
• BS-24897
• MFCD08689481
• SCHEMBL5745582
• 4-Fluoro-3-methoxyaniline HCl
• A816233
• 3-Methoxy-4-fluoroaniline hydrochloride

• MDL： MFCD08689481
• Inchi： 1S/C7H8FNO.ClH/c1-10-7-4-5(9)2-3-6(7)8;/h2-4H,9H2,1H3;1H
• InChI Key： UZURFHIRRDUVCX-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C=C1OC)N

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Melting Point: 248-250
• Boiling Point: 286.3°Cat760mmHg
• Flash Point: 127°C
• PSA: 35.25000
• LogP: 2.79970

4-Fluoro-3-methoxyaniline hydrochloride Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on 4-Fluoro-3-methoxyaniline hydrochloride

Introduction to 4-Fluoro-3-methoxyaniline Hydrochloride (CAS No. 22510-10-7)

4-Fluoro-3-methoxyaniline hydrochloride (CAS No. 22510-10-7) is a versatile organic compound that has gained significant attention in the fields of pharmaceutical research and chemical synthesis. This compound is a salt form of 4-fluoro-3-methoxyaniline, which is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the fluorine and methoxy groups imparts unique chemical properties, making it a valuable building block in the development of novel compounds.

The chemical structure of 4-fluoro-3-methoxyaniline hydrochloride consists of an aromatic ring substituted with a fluoro group at the para position and a methoxy group at the meta position. The hydrochloride salt form enhances its solubility in water and other polar solvents, which is crucial for its applications in various chemical processes. The compound's molecular formula is C₈H₉FNO₂·HCl, and its molecular weight is approximately 207.62 g/mol.

In recent years, 4-fluoro-3-methoxyaniline hydrochloride has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The fluorine substituent can enhance the lipophilicity and metabolic stability of the final drug product, while the methoxy group can improve solubility and bioavailability.

A study published in the Journal of Medicinal Chemistry highlighted the role of 4-fluoro-3-methoxyaniline hydrochloride in the development of novel antiviral agents. Researchers found that this compound can be effectively used to synthesize derivatives with potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique combination of functional groups in this compound allows for the fine-tuning of pharmacological properties, making it a promising candidate for further drug development.

Beyond pharmaceutical applications, 4-fluoro-3-methoxyaniline hydrochloride has also found use in the synthesis of agrochemicals. Its ability to form stable intermediates with high reactivity makes it an attractive starting material for the production of herbicides and fungicides. A recent study in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibit excellent efficacy against common crop pests, with minimal environmental impact.

The synthesis of 4-fluoro-3-methoxyaniline hydrochloride typically involves several steps, including nitration, reduction, and methylation reactions. One common synthetic route starts with the nitration of fluoroanisole to form 4-fluoro-3-nitroanisole, followed by reduction to 4-fluoro-3-aminoanisole, and finally, conversion to the hydrochloride salt form. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 4-fluoro-3-methoxyaniline hydrochloride should be stored in a cool, dry place away from strong oxidizers and acids. It is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and disposal.

The market demand for 4-fluoro-3-methoxyaniline hydrochloride has been steadily increasing due to its diverse applications in pharmaceuticals and agrochemicals. Key players in the industry are continuously investing in research and development to explore new uses for this compound. For example, some companies are focusing on developing more efficient synthetic methods to reduce production costs and improve sustainability.

In conclusion, 4-fluoro-3-methoxyaniline hydrochloride (CAS No. 22510-10-7) is a valuable organic compound with a wide range of applications in pharmaceutical research, chemical synthesis, and agrochemicals. Its unique chemical properties make it an essential building block for the development of novel drugs and pesticides. As research continues to uncover new potential uses for this compound, its importance in various industries is likely to grow further.